Cas no 832695-88-2 ((3-(methylcarbamoyl)phenyl)boronic acid)
832695-88-2 structure
Product Name:(3-(methylcarbamoyl)phenyl)boronic acid
CAS No:832695-88-2
MF:C8H10BNO3
MW:178.980902194977
MDL:MFCD04038918
CID:720010
PubChem ID:2773524
Update Time:2024-10-27
(3-(methylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylcarbamoyl)benzeneboronic acid
- (3-(Methylcarbamoyl)phenyl)boronic acid
- 3-(N-METHYLAMINOCARBONYL)PHENYLBORONIC ACID
- 3-(Methylaminocarbonyl)benzeneboronic Acid
- [3-(methylcarbamoyl)phenyl]boronic acid
- 3-(Methylaminocarbonyl)benzeneboronic Acid
- 3-(N-Methylaminocarbonyl)benzeneboronic acid
- 3-(N-methylaminocarbonyl)phemylboronic acid
- Boronic acid,B-[3-[(methylamino)carbonyl]phenyl]-
- 3-(methylcarbamoyl)phenylboronic acid
- Boronic acid, [3-[(methylamino)carbonyl]phenyl]-
- 3-(METHYLAMINOCARBONYL)PHENYLBORONIC ACID
- KSC496E8L
- FYFFPNFUVMBPRZ-UHFFFAOYSA-N
- EBD215353
- AKO
- B-[3-[(Methylamino)carbonyl]phenyl]boronic acid (ACI)
- Boronic acid, [3-[(methylamino)carbonyl]phenyl]- (9CI)
- [3-(Methylaminocarbonyl)phenyl]boronic acid
- [3-(N-Methylaminocarbonyl)phenyl]boronic acid
- {3-[(methylamino)carbonyl]phenyl}boronic acid
- 3-(N-methylaminocarbonyl)phenyl boronic acid
- (3-methylamino carbonylphenyl)boronic acid
- (3-(Methylcarbamoyl)phenyl)boronicacid
- 3-[(methylamino)carbonyl]phenylboronic acid
- 832695-88-2
- 3-(methyl-carbamoyl)phenylboronic acid
- DTXSID90378523
- AS-17586
- AKOS005256306
- J-501085
- 3-(N-methylcarbamoyl)phenylboronic acid
- MFCD04038918
- 3-(N-Methylaminocarbonyl)benzeneboronic acid, AldrichCPR
- DB-003906
- CS-W000977
- AB17210
- SCHEMBL190230
- Z1171974291
- 3-methylaminocarbonylbenzeneboronic acid
- EN300-7368000
- (3-(methylcarbamoyl)phenyl)boronic acid
-
- MDL: MFCD04038918
- Inchi: 1S/C8H10BNO3/c1-10-8(11)6-3-2-4-7(5-6)9(12)13/h2-5,12-13H,1H3,(H,10,11)
- InChI Key: FYFFPNFUVMBPRZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(B(O)O)C=CC=1)NC
Computed Properties
- Exact Mass: 179.07500
- Monoisotopic Mass: 179.0753733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6
Experimental Properties
- Color/Form: No data available
- Density: 1.23
- Melting Point: 114-124°C
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.553
- PSA: 69.56000
- LogP: -0.88310
(3-(methylcarbamoyl)phenyl)boronic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code: 36/37/38-43-41-37/38-22
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
- Risk Phrases:R36/37/38
(3-(methylcarbamoyl)phenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(3-(methylcarbamoyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108735-10g |
(3-(Methylcarbamoyl)phenyl)boronic acid |
832695-88-2 | 98% | 10g |
$183.60 | 2023-09-01 | |
| Alichem | A019108735-25g |
(3-(Methylcarbamoyl)phenyl)boronic acid |
832695-88-2 | 98% | 25g |
$367.20 | 2023-09-01 | |
| Fluorochem | 092929-10g |
3-(Methylcarbamoyl)benzeneboronic acid |
832695-88-2 | 95% | 10g |
£114.00 | 2022-02-28 | |
| Chemenu | CM135775-5g |
(3-(Methylcarbamoyl)phenyl)boronic acid |
832695-88-2 | 95+% | 5g |
$70 | 2021-08-05 | |
| Chemenu | CM135775-10g |
(3-(Methylcarbamoyl)phenyl)boronic acid |
832695-88-2 | 95+% | 10g |
$130 | 2021-08-05 | |
| Chemenu | CM135775-25g |
(3-(Methylcarbamoyl)phenyl)boronic acid |
832695-88-2 | 95+% | 25g |
$259 | 2021-08-05 | |
| Chemenu | CM135775-100g |
(3-(Methylcarbamoyl)phenyl)boronic acid |
832695-88-2 | 95+% | 100g |
$891 | 2021-08-05 | |
| TRC | M285775-10mg |
3-(Methylaminocarbonyl)benzeneboronic Acid |
832695-88-2 | 10mg |
$184.00 | 2023-05-18 | ||
| TRC | M285775-100mg |
3-(Methylaminocarbonyl)benzeneboronic Acid |
832695-88-2 | 100mg |
$1470.00 | 2023-05-18 | ||
| Ambeed | A117357-250mg |
(3-(Methylcarbamoyl)phenyl)boronic acid |
832695-88-2 | 98% | 250mg |
$23.0 | 2025-04-16 |
(3-(methylcarbamoyl)phenyl)boronic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Related Categories
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- Other Chemical Reagents Derivatization Reagents
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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